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Compound of Interest

Compound Name: trans-4-Hydroxy-D-proline

Cat. No.: B554619 Get Quote

Essential Safety and Handling Guide for trans-4-
Hydroxy-D-proline
For researchers, scientists, and drug development professionals, ensuring safe handling of

chemical compounds is paramount. This guide provides immediate safety, operational, and

disposal information for trans-4-Hydroxy-D-proline, a non-essential amino acid commonly

used in biochemical research.[1]

Personal Protective Equipment (PPE)
When handling trans-4-Hydroxy-D-proline, it is crucial to use appropriate personal protective

equipment to prevent exposure. The following table summarizes the recommended PPE based

on safety data sheets.
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PPE Category Recommendation Citations

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[2][3][4]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. Handle with

gloves that have been

inspected prior to use. The

selected protective gloves

have to satisfy the

specifications of EU Directive

89/686/EEC and the standard

EN 374 derived from it.

[2][3][4][5]

Respiratory Protection

Under normal use conditions

where dust formation is

avoided, no protective

equipment is typically needed.

If dust is generated, a particle

filter respirator (such as a dust

mask type N95) is

recommended.

[1][2][6][7]

Operational and Disposal Plans
Handling and Storage:

Handle in accordance with good industrial hygiene and safety practice.[2][3][8][9]

Avoid contact with skin, eyes, or clothing.[2][3]
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Avoid ingestion and inhalation of dust.[2][3]

Keep containers securely sealed when not in use.[1]

Store in a dry, cool, and well-ventilated place.[5][10] Protect from light.[2]

Avoid contact with strong oxidizing agents.[1][2][3][4]

Disposal:

Dispose of contents and container in accordance with all local, regional, national, and

international regulations.[5][8][11]

Waste material should not be mixed with other waste and should be left in its original

container.[8]

For spills, sweep up the material, avoiding dust generation, and place it in a suitable, labeled

container for disposal.[1][9]

Quantitative Safety Data
trans-4-Hydroxy-D-proline is not generally classified as a hazardous substance.[1] However,

it is treated as a "nuisance dust" or "particulates not otherwise regulated" in some occupational

health contexts. The following exposure limits have been established:

Jurisdiction
Exposure Limit
Type

Value Citation

US - Hawaii
Air Contaminant

Limits (Total dust)
10 mg/m³ [1]

US - Hawaii

Air Contaminant

Limits (Respirable

fraction)

5 mg/m³ [1]

US - Oregon

Permissible Exposure

Limits (Z-3) (Inert or

Nuisance Dust)

15 mg/m³ [1]
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Chemical Spill Response Workflow
In the event of a spill, a clear and logical procedure is essential to ensure safety and minimize

environmental contamination. The following diagram outlines the step-by-step process for

handling a spill of trans-4-Hydroxy-D-proline.
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Caption: Workflow for handling a chemical spill of trans-4-Hydroxy-D-proline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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